Cas no 2287333-26-8 (7-Azaspiro[3.5]non-1-ene-2-carboxylic acid)

• Product Name: 7-Azaspiro[3.5]non-1-ene-2-carboxylic acid
• CAS No: 2287333-26-8
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6056887
• PubChem ID: 137943475
• Update Time: 2025-07-25

7-Azaspiro[3.5]non-1-ene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-azaspiro[3.5]non-1-ene-2-carboxylic acid
• 2287333-26-8
• 7-Azaspiro[3.5]non-2-ene-2-carboxylic acid
• EN300-6747841
• 7-Azaspiro[3.5]non-1-ene-2-carboxylic acid

• Inchi： 1S/C9H13NO2/c11-8(12)7-5-9(6-7)1-3-10-4-2-9/h5,10H,1-4,6H2,(H,11,12)
• InChI Key： DEPQGTAODWCDQC-UHFFFAOYSA-N
• SMILES： OC(C1=CC2(CCNCC2)C1)=O

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 49.3Ų

Additional information on 7-Azaspiro[3.5]non-1-ene-2-carboxylic acid

Recent Advances in the Application of 7-Azaspiro[3.5]non-1-ene-2-carboxylic acid (CAS: 2287333-26-8) in Chemical Biology and Pharmaceutical Research

The compound 7-Azaspiro[3.5]non-1-ene-2-carboxylic acid (CAS: 2287333-26-8) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This spirocyclic structure has attracted significant attention due to its unique three-dimensional geometry and potential for modulating biological targets. Recent studies have demonstrated its utility as a versatile building block for the development of novel therapeutic agents, particularly in the areas of central nervous system disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a core structure for developing selective kinase inhibitors. The researchers successfully modified the scaffold to create potent and selective inhibitors of protein kinases involved in neurodegenerative diseases. The study highlighted the compound's ability to maintain favorable drug-like properties while achieving high target specificity, a critical challenge in kinase inhibitor development.

In the field of antimicrobial research, a recent publication in ACS Infectious Diseases reported the incorporation of 7-Azaspiro[3.5]non-1-ene-2-carboxylic acid into novel antibacterial agents targeting Gram-negative pathogens. The spirocyclic structure was found to enhance membrane permeability while maintaining activity against efflux pump-mediated resistance mechanisms. This represents a significant advancement in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, new methodologies have been developed to efficiently access this scaffold and its derivatives. A 2024 Nature Communications paper described an innovative asymmetric synthesis route that enables the production of enantiomerically pure forms of the compound. This breakthrough has important implications for structure-activity relationship studies and the development of chiral drugs based on this scaffold.

The compound's physicochemical properties have also been extensively characterized in recent studies. Computational analyses and experimental data confirm that derivatives of 7-Azaspiro[3.5]non-1-ene-2-carboxylic acid generally exhibit favorable drug-like properties, including good solubility, metabolic stability, and blood-brain barrier permeability when appropriately modified. These characteristics make it particularly valuable for CNS-targeted drug development.

Several pharmaceutical companies have included this scaffold in their discovery pipelines, with preclinical candidates showing promise in animal models of various diseases. The unique spatial arrangement of the spirocyclic system appears to enable interactions with biological targets that are difficult to address with more conventional flat structures, opening new possibilities in drug design.

Future research directions for this compound family include exploration of its potential in targeted protein degradation strategies, as preliminary studies suggest the scaffold may be amenable to modification for proteolysis-targeting chimera (PROTAC) applications. Additionally, researchers are investigating its use in covalent inhibitor design, taking advantage of the reactive handles that can be introduced into the structure.

In conclusion, 7-Azaspiro[3.5]non-1-ene-2-carboxylic acid (CAS: 2287333-26-8) represents an increasingly important scaffold in modern drug discovery. Its recent applications across multiple therapeutic areas and the development of efficient synthetic approaches suggest it will continue to play a significant role in the development of novel pharmaceutical agents in the coming years.